rac-(2R,3R)-2-(4-chlorophenyl)-3-methyloxirane, trans
Overview
Description
Rac-(2R,3R)-2-(4-chlorophenyl)-3-methyloxirane, trans (also referred to as 4-chloro-2-methyloxirane or 4-CMO) is an organic compound that has been widely used in laboratory experiments and scientific research. It has been studied for its potential use in the synthesis of various compounds, as well as its biochemical and physiological effects. In
Scientific Research Applications
4-CMO has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various compounds, such as 1,2-dichloroethane, chloroform, and 1,1,1-trichloroethane. It has also been used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug ibuprofen. Additionally, 4-CMO has been used in the synthesis of various polymers, such as polyvinyl chloride.
Mechanism of Action
The mechanism of action of 4-CMO is not fully understood. However, it is known that 4-CMO reacts with a variety of compounds, including alcohols, acids, and bases. It is thought that 4-CMO is able to react with these compounds due to the presence of a polar functional group, which allows it to form hydrogen bonds with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CMO are not fully understood. However, it is known that 4-CMO is a mild irritant to the skin and eyes, and can cause mild respiratory irritation. Additionally, 4-CMO has been shown to be toxic to aquatic organisms, and can accumulate in the environment.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-CMO in laboratory experiments is its high yield and relatively low cost. Additionally, 4-CMO is relatively easy to synthesize, making it an attractive option for researchers. However, there are some limitations to using 4-CMO in laboratory experiments. For example, 4-CMO is highly flammable and should be handled with care. Additionally, 4-CMO is toxic and should be handled in a well-ventilated area.
Future Directions
There are a number of potential future directions for 4-CMO research. One potential direction is the development of new synthetic methods for the synthesis of 4-CMO. Additionally, further research into the biochemical and physiological effects of 4-CMO could lead to the development of new pharmaceuticals or other compounds. Additionally, further research into the environmental impacts of 4-CMO could lead to the development of methods for reducing its environmental impact. Finally, further research into the potential applications of 4-CMO could lead to the development of new materials or products.
Synthesis Methods
4-CMO is typically synthesized by reacting 4-chlorophenol with a base, such as sodium hydroxide, in an organic solvent, such as dimethyl sulfoxide (DMSO). This reaction yields a mixture of 4-CMO and 4-chlorophenol, which can be separated by distillation. The yields of this reaction are typically high, with yields of up to 95% being reported.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-2-(4-chlorophenyl)-3-methyloxirane, trans involves the epoxidation of a substituted alkene using a peracid.", "Starting Materials": [ "4-chlorostyrene", "m-chloroperbenzoic acid", "sodium bicarbonate", "diethyl ether", "water" ], "Reaction": [ "To a solution of 4-chlorostyrene in diethyl ether, add m-chloroperbenzoic acid.", "Stir the reaction mixture at room temperature for 2 hours.", "Add a solution of sodium bicarbonate in water to the reaction mixture to quench the excess peracid.", "Extract the organic layer with diethyl ether and dry over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain rac-(2R,3R)-2-(4-chlorophenyl)-3-methyloxirane, trans." ] } | |
CAS RN |
50617-91-9 |
Product Name |
rac-(2R,3R)-2-(4-chlorophenyl)-3-methyloxirane, trans |
Molecular Formula |
C9H9ClO |
Molecular Weight |
168.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
